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Introduction

Narcobarbital, also known as Pronarcon or Enibomal, is a barbiturate derivative first
synthesized in 1932.[1][2] It is classified as a central nervous system depressant and has been
utilized in veterinary medicine as a surgical anesthetic.[1][2] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
pharmacological profile of Narcobarbital, intended to serve as a resource for researchers and
professionals in drug development.

Chemical Structure and Identification

Narcobarbital is chemically designated as 5-(2-bromoprop-2-en-1-yl)-5-isopropyl-1-
methylpyrimidine-2,4,6(1H,3H,5H)-trione.[1] It is an N-methylated derivative of propallylonal.[1]

Table 1: Chemical Identification of Narcobarbital
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Identifier Value

5-(2-bromoprop-2-en-1-yl)-5-isopropyl-1-

UPAC Name methylpyrimidine-2,4,6(1H,3H,5H)-trione[1]

CAS Number 125-55-3[1]

Molecular Formula C11H1s5BrN203][3]

SMILES CC(C)C1(CC(Br)=C)C(=O)N(C)C(=O)NC1=0[4]
INChl=1S/C11H15BrN203/c1-6(2)11(5-

nchi 7(3)12)8(15)13-

10(17)14(4)9(11)16/h6H,3,5H2,1-2,4H3,
(H,13,15,17)[4]

Physicochemical Properties

The physicochemical properties of Narcobarbital are crucial for its formulation, absorption,
distribution, and overall pharmacokinetic profile.

Table 2: Physicochemical Properties of Narcobarbital
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Property Value Unit Source
Molar Mass 303.15 g/mol [3]
Melting Point 115 °C [5]
pKa (acidic) 7.74 (calculated) [3]
LogP (calculated) 1.93 [3]
Water Solubility

-2.66 logS [3]
(ALOGS)
Topological Polar

polod 66.48 A2 [3]

Surface Area (TPSA)

Very sparingly soluble

in water. Soluble in
Solubility methanol, ethanol, [5]

pyridine, and alkaline

agueous solutions.

Synthesis and Preparation
Synthesis of Narcobarbital

The synthesis of Narcobarbital involves the alkylation of a barbiturate precursor. A general
method involves heating 5-isopropyl-1-methylbarbituric acid with 2,3-dibromo-1-propene in an
alkaline solution.[5] The following is a detailed experimental protocol adapted from the
synthesis of similar barbiturates.

Experimental Protocol: Synthesis of Narcobarbital
» Materials:

o 5-isopropyl-1-methylbarbituric acid

o 2,3-dibromo-1-propene

o Sodium ethoxide
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o Absolute ethanol
o Hydrochloric acid (HCI)
o Distilled water

e Procedure:

o Preparation of Sodium Ethoxide Solution: In a round-bottom flask equipped with a reflux
condenser, dissolve a stoichiometric amount of sodium metal in absolute ethanol under an
inert atmosphere to prepare a fresh solution of sodium ethoxide.

o Reaction: To the sodium ethoxide solution, add 5-isopropyl-1-methylbarbituric acid to form
the corresponding sodium salt. Subsequently, add 2,3-dibromo-1-propene dropwise to the
reaction mixture.

o Reflux: Heat the reaction mixture to reflux for several hours to ensure the completion of
the alkylation reaction.

o Work-up: After cooling to room temperature, remove the ethanol under reduced pressure.
Dissolve the residue in water.

o Precipitation: Acidify the aqueous solution with hydrochloric acid to precipitate the crude
Narcobarbital.

o Purification: Collect the precipitate by filtration, wash with cold water, and recrystallize from
a suitable solvent such as dilute ethanol to obtain pure Narcobarbital.[5]

Diagram 1: Synthesis Workflow of Narcobarbital
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Step 1: Formation of Sodium Barbiturate

5-isopropyl-1-methylbarbituric acid

Sodium Ethoxide

Reaction
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~

Step 2: Alkylation

2,3-dibromo-1-propene

%:tion Ikylating Agen

Crude Narcobarbital

Recrystallization

Step 3: Purification

Purified Narcobarbital
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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